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Compound of Interest

2,6-Bis(chloromethyl)pyridine
Compound Name:
hydrochloride

Cat. No.: B179293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
properties, and synthetic utility of 2,6-Bis(chloromethyl)pyridine hydrochloride (CAS No:
55422-79-2). This versatile heterocyclic compound serves as a critical building block in
medicinal chemistry, coordination chemistry, and materials science. Its bifunctional nature,
arising from the two reactive chloromethyl groups, allows for its use as a precursor in the
synthesis of a wide range of more complex molecules, including pharmaceutical intermediates
and specialized ligands.

Commercial Suppliers and Availability

2,6-Bis(chloromethyl)pyridine hydrochloride is readily available from a variety of chemical
suppliers catering to the research and development sector. The compound is typically offered in
guantities ranging from grams to kilograms, with purity levels generally suitable for laboratory
and preclinical research. The table below summarizes a selection of commercial suppliers.
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. . Available Additional
Supplier Purity . .
Quantities Information
Shipped in a cold
pack; store in a
Sigma-Aldrich 97% Inquire for details freezer under -20°C in
an inert atmosphere.
[1]
CymitQuimica
)_/ _Q - Intended for
(distributor for Apollo Not specified 19, 59, 25¢g
S laboratory use only.[2]
Scientific)
Inquire for 250g and Storage temperature:
ChemShuttle 95% -
larger quantities 2-8°C.[3]
) For research use only;
=298% (commercial , _
Benchchem Inquire for details not for human or
grades) .
veterinary use.[4]
N ) ) Specialty chemical
Parchem Not specified Inquire for details

supplier.[5]

SR Innovations India

Industrial Grade

25 Kg

Sold by the kilogram.
[6]

Physicochemical Properties

The following table outlines the key physicochemical properties of 2,6-

Bis(chloromethyl)pyridine hydrochloride, compiled from various supplier and literature

sources.
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Property Value

CAS Number 55422-79-2

Molecular Formula C7HsCIsN[3][4]

Molecular Weight 212.5 g/mol [4]

Appearance Solid[1]

Melting Point 73-78°Cl[4]

Purity >95-98% (Varies by supplier)[3][4]
Storage Conditions 2-8°C or -20°C (Varies by supplier)[1][3]

Synthetic Applications and Experimental Protocols

2,6-Bis(chloromethyl)pyridine hydrochloride is a valuable intermediate in organic synthesis,
primarily due to the reactivity of its two chloromethyl groups, which are susceptible to
nucleophilic substitution. This allows for the introduction of a wide variety of functional groups,
making it a key component in the synthesis of ligands for metal complexes, fluorescent
chemosensors, and pharmaceutical intermediates.[2]

General Synthetic Workflow

The following diagram illustrates a generalized experimental workflow for the utilization of 2,6-
Bis(chloromethyl)pyridine hydrochloride in the synthesis of a target molecule, such as a
bidentate ligand.

Click to download full resolution via product page

General workflow for nucleophilic substitution.

Example Experimental Protocol: Synthesis of 2,6-
Bis(chloromethyl)pyridine Hydrochloride
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The following is a patented method for the synthesis of 2,6-Bis(chloromethyl)pyridine
hydrochloride, starting from 2,6-lutidine. This multi-step process involves oxidation,
esterification, reduction, and finally chlorination.

Step 1: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid
e In a 250 ml flask, combine 21.4 g (0.2 mol) of 2,6-lutidine with 150 ml of water.
o Heat the mixture to 80°C.

e Add 126.4 g (0.8 mol) of potassium permanganate in batches, maintaining the temperature
at 75-80°C with stirring for 35 minutes.

» Monitor the reaction progress using thin-layer chromatography.

o Upon completion, adjust the pH of the reaction solution to 3 using 2 mol/l hydrochloric acid.
e Cool the solution to 20°C to precipitate the 2,6-pyridinedicarboxylic acid.[3]

Step 2: Esterification to Dimethyl 2,6-Pyridinedicarboxylate

e The 2,6-pyridinedicarboxylic acid is reacted with methanol in the presence of concentrated
sulfuric acid to yield dimethyl 2,6-pyridinedicarboxylate.[3]

Step 3: Reduction to 2,6-Pyridinedimethanol
e The dimethyl 2,6-pyridinedicarboxylate is then reduced to 2,6-pyridinedimethanol.
Step 4: Chlorination to 2,6-Bis(chloromethyl)pyridine Hydrochloride

» Finally, the 2,6-pyridinedimethanol is reacted with thionyl chloride to produce the target
compound, 2,6-Bis(chloromethyl)pyridine hydrochloride.

Logical Relationships in Synthetic Utility

The versatility of 2,6-Bis(chloromethyl)pyridine hydrochloride as a synthetic precursor is
rooted in its ability to undergo a variety of chemical transformations. The diagram below
outlines the logical relationships between the starting material and its potential applications.
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Synthetic utility of the core compound.

In summary, 2,6-Bis(chloromethyl)pyridine hydrochloride is a commercially accessible and
highly valuable reagent for researchers in drug development and materials science. Its utility as
a synthetic building block is well-established, with straightforward applications in the
construction of complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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